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Compound of Interest

Compound Name: 2-Methylhexan-1-ol

Cat. No.: B7821968 Get Quote

An In-depth Technical Guide to 2-Methylhexan-1-ol: Structural Formula and Isomers

Introduction
2-Methylhexan-1-ol is a branched-chain primary alcohol with the molecular formula C₇H₁₆O.[1]

This organic compound is of significant interest in various fields, including organic synthesis,

medicinal chemistry, and the fragrance industry.[1][2] Its structure, featuring a chiral center,

gives rise to stereoisomers with distinct biological activities, making it a valuable subject of

study for researchers and drug development professionals. This guide provides a

comprehensive overview of the structural formula of 2-Methylhexan-1-ol, its isomers, physical

and chemical properties, and detailed experimental protocols for its synthesis.

Structural Formula of 2-Methylhexan-1-ol
2-Methylhexan-1-ol consists of a seven-carbon chain, making it an isomer of heptanol.[3] The

structure is characterized by a hexane backbone with a methyl group attached to the second

carbon atom and a hydroxyl (-OH) group at the first (primary) carbon.[1] This arrangement

classifies it as a primary alcohol. The presence of four different groups attached to the second

carbon atom makes it a chiral molecule.

Molecular Details:

Molecular Formula: C₇H₁₆O[1][4][5][6]
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Molecular Weight: 116.20 g/mol [1][4][5][7]

IUPAC Name: 2-methylhexan-1-ol[5][7][8]

CAS Registry Number: 624-22-6[1][4][5]

Below is a DOT script representation of the structural formula of 2-Methylhexan-1-ol.

Caption: Structural formula of 2-Methylhexan-1-ol.

Isomers of 2-Methylhexan-1-ol
Isomers are molecules that have the same molecular formula but different structural

arrangements. 2-Methylhexan-1-ol has several constitutional isomers and a pair of

stereoisomers.

Constitutional Isomers
Constitutional isomers, also known as structural isomers, have the same molecular formula

(C₇H₁₆O) but differ in the connectivity of their atoms. The isomers of 2-Methylhexan-1-ol can

be other branched or straight-chain heptanols, or they can be ethers.

Examples of Alcoholic Constitutional Isomers:

Positional Isomers (Methylhexanols):

3-Methylhexan-1-ol

4-Methylhexan-1-ol

5-Methylhexan-1-ol

2-Methylhexan-2-ol

2-Methylhexan-3-ol

Chain Isomers (Other Heptanols):

1-Heptanol[3]
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2-Heptanol[3]

3-Heptanol[3]

4-Heptanol[3]

3-Ethylpentan-3-ol[9]

Functional Isomers (Ethers):

tert-Amyl ethyl ether[10]

The following diagram illustrates the relationship between 2-Methylhexan-1-ol and some of its

constitutional isomers.

C7H16O

2-Methylhexan-1-olis an isomer of

3-Methylhexan-1-olis an isomer of

1-Heptanol
is an isomer of

2-Heptanol

is an isomer of

tert-Amyl ethyl ether

is an isomer of

Click to download full resolution via product page

Caption: Constitutional isomers of C₇H₁₆O.

Stereoisomers
Due to the chiral center at the second carbon, 2-Methylhexan-1-ol exists as a pair of

enantiomers: (R)-2-Methylhexan-1-ol and (S)-2-Methylhexan-1-ol.[1] These molecules are
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non-superimposable mirror images of each other. Enantiomers often exhibit different biological

activities, which is a critical consideration in drug development. For instance, the (S)-

enantiomer has been identified as a significant pheromone component in certain ant species.

[1]

The diagram below shows the two enantiomers of 2-Methylhexan-1-ol.

(R)-2-Methylhexan-1-ol (S)-2-Methylhexan-1-ol

C

H CH₂OH CH₃ CH₂(CH₂)₂CH₃

C

H CH₂OH CH₃ CH₂(CH₂)₂CH₃

Mirror
Plane

Click to download full resolution via product page

Caption: Enantiomers of 2-Methylhexan-1-ol.

Quantitative Data
The physical and chemical properties of 2-Methylhexan-1-ol are summarized in the table

below.
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Property Value Unit

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol

Boiling Point 161-167 °C

Melting Point -43 °C

Density 0.818 g/cm³

Solubility in Water ~4 g/L

Refractive Index (nD20) ~1.417

LogP (Octanol/Water) 1.805

Topological Polar Surface Area 20.23 Å²

Data sourced from[1][2][4][11][12].

Experimental Protocols
The synthesis of 2-Methylhexan-1-ol can be achieved through various methods, including

racemic and enantioselective routes.

Racemic Synthesis via Grignard Reaction
This protocol describes the synthesis of a racemic mixture of 2-Methylhexan-1-ol by reacting a

Grignard reagent with formaldehyde.[13]

Reaction Scheme:

Grignard Reagent Formation: 1-bromo-2-methylpentane reacts with magnesium metal in

anhydrous diethyl ether to form 2-methylpentylmagnesium bromide.[13]

Reaction with Formaldehyde: The Grignard reagent attacks formaldehyde, followed by an

acidic workup to yield 2-Methyl-1-hexanol.[13]

Materials:
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1-Bromo-2-methylpentane

Magnesium turnings

Anhydrous diethyl ether

Formaldehyde (or paraformaldehyde)

Saturated aqueous ammonium chloride solution

Iodine crystal (for initiation)

Procedure:

Glassware Preparation: All glassware must be oven-dried at 120 °C overnight and

assembled under a dry nitrogen or argon atmosphere to ensure anhydrous conditions.[13]

Initiation: Place magnesium turnings and a small iodine crystal in a three-necked flask.[13]

Grignard Reagent Formation: Add a portion of anhydrous diethyl ether to cover the

magnesium. Dissolve 1-bromo-2-methylpentane in anhydrous diethyl ether in a dropping

funnel and add it dropwise to the magnesium suspension. The reaction is initiated when the

color of the iodine disappears and bubbling is observed.

Reaction with Formaldehyde: Cool the Grignard solution in an ice bath. Slowly add the

formaldehyde source to the stirred Grignard reagent, maintaining the temperature below 10

°C.[13] After the addition is complete, remove the ice bath and stir the mixture at room

temperature for 1-2 hours.[13]

Quenching: Cool the reaction mixture in an ice bath and slowly add a saturated aqueous

solution of ammonium chloride to quench the reaction.[13]

Workup and Purification: Transfer the mixture to a separatory funnel, separate the layers,

and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with

brine, dry over anhydrous magnesium sulfate, and filter. Remove the solvent under reduced

pressure. The crude product can be purified by distillation.
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Enantioselective Synthesis via Asymmetric Reduction
This protocol outlines the synthesis of (R)-2-Methyl-1-hexanol using an asymmetric reduction of

2-methylhexanal, a method known for producing high enantiomeric excess.[14]

Reaction Scheme: Asymmetric reduction of 2-methylhexanal to (R)-2-Methyl-1-hexanol using a

chiral catalyst like (R)-CBS-oxazaborolidine and a reducing agent such as borane-dimethyl

sulfide complex (BMS).[14]

Materials:

2-Methylhexanal

(R)-CBS-oxazaborolidine solution (1 M in toluene)

Borane-dimethyl sulfide complex (BMS)

Anhydrous tetrahydrofuran (THF)

Methanol

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Dichloromethane (CH₂Cl₂)

Procedure:

Reaction Setup: To a flame-dried, three-necked round-bottom flask under an argon

atmosphere, add the (R)-CBS-oxazaborolidine solution.[14]

Addition of Reducing Agent: Cool the flask to 0 °C in an ice bath and slowly add the borane-

dimethyl sulfide complex.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/pdf/Synthesis_of_R_2_Methyl_1_hexanol_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_R_2_Methyl_1_hexanol_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_R_2_Methyl_1_hexanol_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Synthesis_of_R_2_Methyl_1_hexanol_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Addition: Slowly add a solution of 2-methylhexanal in anhydrous THF to the

reaction mixture.[14]

Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-

layer chromatography (TLC).[14]

Quenching: Once the starting material is consumed, cool the reaction mixture to 0 °C and

slowly quench it by the dropwise addition of methanol.[14]

Workup: Add 1 M HCl and stir. Extract the aqueous layer with dichloromethane.[14]

Purification: Combine the organic layers, wash with saturated NaHCO₃ solution and brine,

dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude

product by flash column chromatography on silica gel to obtain (R)-2-Methyl-1-hexanol.[14]

Biocatalytic Approach: An alternative enantioselective method involves the biocatalytic

reduction of 2-methylhexanal using alcohol dehydrogenase (ADH) enzymes, often from

Saccharomyces cerevisiae.[1][15] This approach offers high yields (88-92%) and excellent

enantiomeric excess (>99%) under mild conditions, avoiding the use of hazardous reagents.[1]

[15]

Conclusion
2-Methylhexan-1-ol is a versatile chemical compound with a rich isomeric landscape. Its chiral

nature and the distinct properties of its enantiomers make it a molecule of high interest in

stereoselective synthesis and for applications where specific biological interactions are crucial.

The synthetic protocols outlined provide robust methods for obtaining both racemic and

enantiomerically pure forms of this alcohol, catering to the diverse needs of researchers and

professionals in the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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